Cas no 325764-26-9 (N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide)

• Product Name: N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide
• CAS No: 325764-26-9
• MF: C₄₀H₄₄N₂O₄
• MW: 616.788371086121
• CID: 5762669
• PubChem ID: 4148340
• Update Time: 2025-07-16

N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• F0797-0146
• 1-N,2-N-bis[4-[4-(2-methylbutan-2-yl)phenoxy]phenyl]-3-methylidenecyclopropane-1,2-dicarboxamide
• 3-methylene-N1,N2-bis(4-(4-(tert-pentyl)phenoxy)phenyl)cyclopropane-1,2-dicarboxamide
• AKOS001023523
• AKOS016875879
• N1,N2-BIS({4-[4-(2-METHYLBUTAN-2-YL)PHENOXY]PHENYL})-3-METHYLIDENECYCLOPROPANE-1,2-DICARBOXAMIDE
• 325764-26-9
• Z56775383
• 1,2-Cyclopropanedicarboxamide, N1,N2-bis[4-[4-(1,1-dimethylpropyl)phenoxy]phenyl]-3-methylene-
• N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide

• Inchi： 1S/C40H44N2O4/c1-8-39(4,5)27-10-18-31(19-11-27)45-33-22-14-29(15-23-33)41-37(43)35-26(3)36(35)38(44)42-30-16-24-34(25-17-30)46-32-20-12-28(13-21-32)40(6,7)9-2/h10-25,35-36H,3,8-9H2,1-2,4-7H3,(H,41,43)(H,42,44)
• InChI Key： SINRXHSTPVXJOU-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C)C1C(NC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C)(C)CC)=O)NC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 616.33010789g/mol
• Monoisotopic Mass: 616.33010789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 771.3±60.0 °C(Predicted)
• pka: 13.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide

Introduction to N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide (CAS No. 325764-26-9)

N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 325764-26-9, represents a novel chemical entity with a unique structural framework that has potential applications in various therapeutic areas. The molecular structure of this compound features a cyclopropane core, which is a well-known motif in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability.

The< strong>N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl}) moiety introduces bulky aromatic groups into the molecule, which can influence its pharmacokinetic properties and target interactions. The presence of< strong>3-methylidenecyclopropane-1,2-dicarboxamide suggests a high degree of functionalization, making this compound a promising candidate for further exploration in drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy, thereby accelerating the drug discovery process.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential role in modulating various biological pathways. The cyclopropane ring is known to exhibit favorable interactions with biological targets due to its rigid structure, which can stabilize enzyme-substrate complexes. Additionally, the phenoxyphenyl groups may contribute to hydrophobic interactions, enhancing the compound's solubility and bioavailability. These characteristics make N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide an intriguing subject for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery, and compounds like N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide exemplify this principle. The combination of different functional groups within a single molecule can lead to novel pharmacological effects that may not be achievable with simpler chemical entities. For instance, the methylidenecyclopropane moiety has been shown to exhibit inhibitory activity against certain enzymes by occupying specific binding pockets. This suggests that< strong>N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-substituted derivatives could serve as effective scaffolds for developing new therapeutic agents.

The< strong>3-methylidenecyclopropane component of the molecule is particularly noteworthy due to its ability to engage in multiple types of non-covalent interactions. These interactions can include hydrogen bonding, hydrophobic effects, and π-stacking interactions, all of which are critical for determining a compound's binding affinity and selectivity. By leveraging these interactions, researchers can design molecules that are highly specific to their target proteins or enzymes. This level of precision is essential for developing drugs with minimal side effects and improved therapeutic efficacy.

In addition to its structural complexity, N1,N2-bis({4-4-(2-methylbutan-2-yl)phenoxyphenyl})-3-methylidenecyclopropane-1,2-dicarboxamide has been explored for its potential in addressing complex diseases. The cyclopropane core has been implicated in various biological processes, including inflammation and pain signaling. By modulating these pathways, this compound could offer new insights into treating conditions such as arthritis or neuropathic pain. Furthermore, the phenoxyphenyl groups may interact with receptors or ion channels involved in neurological disorders, making it a candidate for further investigation in neuropharmacology.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity levels. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the phenoxyphenyl groups efficiently. These methods not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

Evaluation of N1,N2-bis({4-4-(2-methylbutan-2-y l)phenoxyphenyl}) -3 -methylidenecyclopropane -1 , 2 -dicarboxamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising activity against several targets relevant to human health. These preliminary results suggest that this compound may have therapeutic potential in areas such as oncology or central nervous system disorders. However, further research is necessary to fully elucidate its mechanism of action and long-term safety profile.

The integration of computational tools into drug discovery workflows has significantly accelerated the identification of promising candidates like N1,N ² -bis( { ⁴ -⁴ -( ² -m eth ylbutan - ₂ -y l ) pheno xy phen yl )} - ₃ -m eth ylidene cyc lopr o p ane - ₁ ,₂ -dicarboxamide . Molecular dynamics simulations have been used to predict how this molecule interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and conformational changes that occur upon complex formation. Such information is crucial for designing next-generation analogs with improved pharmacological properties.

The future direction sfor research on N₁ ,N₂-bis( {₄₄-(₂-methylbutan -₂-y l ) pheno xy phen yl })₃ methylidene cyc lopr o p ane -₁ ,₂-dicarboxam ide include exploring its potential as a lead compound f or drug development programs . By systematically modifying its structure based on structural biology data and computational predictions , researchers aim t o generate derivatives with enhanced potency , selectivity , an d dr ug-like characteristics . This iterative process involv es careful optimization at each stage t o ensure th e resulting molecules are suitable f or clinical translation . p > < p >In conclusion , N₁ ,N₂-bis( {₄₄-(₂ methylbutan -₂-y l ) pheno xy phen yl })₃ methylidene cyc lopr o p ane -₁ ,₂-dicarboxam ide ( CAS No . ₃25764 − 26 − 9 ) represents an exciting advancement i n pharmaceutical chemistry . Its unique structural features an d demonstrated biological activity make it a valuable asset i n drug discovery efforts aimed at addressing critical health challenges . With continued research an d development , this compoun d holds promise f or contributing t o next-generation therapeutic interventions across multiple disease areas . p >